Cas no 90043-22-4 (1H-1,2-Benzazaphosphole, 2,3-dihydro-2-methyl-, 2-oxide)

• Product Name: 1H-1,2-Benzazaphosphole, 2,3-dihydro-2-methyl-, 2-oxide
• CAS No: 90043-22-4
• MF: C₈H₁₀NOP
• MW: 167.144862651825
• CID: 795604
• PubChem ID: 13270447
• Update Time: 2025-08-04

1H-1,2-Benzazaphosphole, 2,3-dihydro-2-methyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2-Benzazaphosphole, 2,3-dihydro-2-methyl-, 2-oxide
• 2-methyl-1,3-dihydro-1,2λ⁵-benzazaphosphole 2-oxide
• 2-Methyl-1,3-dihydrobenzo[d][1,2]azaphosphole 2-oxide
• DTXSID50533530
• 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one
• EN300-37161527
• 90043-22-4
• 2-Methyl-2,3-dihydro-1H-1,2lambda~5~-benzazaphosphol-2-one

• Inchi： 1S/C8H10NOP/c1-11(10)6-7-4-2-3-5-8(7)9-11/h2-5H,6H2,1H3,(H,9,10)
• InChI Key： HNYYFKLEBZRWRN-UHFFFAOYSA-N
• SMILES： P1(C)(CC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 167.050000940g/mol
• Monoisotopic Mass: 167.050000940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 38.91000
• LogP: 2.65800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 1H-1,2-Benzazaphosphole, 2,3-dihydro-2-methyl-, 2-oxide

Chemical Profile of 1H-1,2-Benzazaphosphole, 2,3-dihydro-2-methyl-, 2-oxide (CAS No. 90043-22-4)

The compound 1H-1,2-Benzazaphosphole, 2,3-dihydro-2-methyl-, 2-oxide (CAS No. 90043-22-4) represents a fascinating class of heterocyclic phosphorus-containing derivatives that have garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its unique structural framework combining a benzazaphosphole core with a hydroxyl group at the 2-position, exhibits intriguing pharmacological properties that make it a promising candidate for further exploration.

The benzazaphosphole scaffold is a relatively novel heterocyclic system that integrates the pharmacophoric elements of both benzazole and phosphole moieties. This structural hybridization is particularly intriguing because it combines the aromatic stability and electron-deficient characteristics of the benzazole ring with the strained three-membered phosphole ring. The presence of the hydroxyl group at the 2-position introduces additional functional diversity, enabling various chemical modifications and interactions with biological targets.

Recent studies have highlighted the potential of benzazaphosphole derivatives as scaffolds for developing novel therapeutic agents. The strained phosphole ring is known to enhance binding affinity and selectivity towards biological targets, while the benzazole moiety provides additional opportunities for molecular recognition. The hydroxyl group further enhances the compound's versatility by allowing for hydrogen bonding interactions and modifications such as etherification or esterification.

In particular, research has demonstrated that derivatives of 1H-1,2-Benzazaphosphole, 2,3-dihydro-2-methyl-, 2-oxide exhibit notable activity in several pharmacological assays. For instance, studies have shown that certain analogs exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. The unique structural features of this compound class allow for precise tuning of physicochemical properties such as solubility, metabolic stability, and binding affinity.

The synthesis of 1H-1,2-Benzazaphosphole, 2,3-dihydro-2-methyl-, 2-oxide involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps typically include cyclization reactions to form the benzazaphosphole core, followed by functionalization at the 2-position to introduce the hydroxyl group. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The pharmacological evaluation of 1H-1,2-Benzazaphosphole, 2,3-dihydro-2-methyl-, 2-oxide and its derivatives has revealed several promising leads for drug development. Notably, some analogs have shown significant potency in preclinical models of neurological disorders and cardiovascular diseases. The ability to modulate key pharmacophoric elements within the benzazaphosphole scaffold allows for the design of compounds with tailored biological activities.

Computational studies have also played a crucial role in understanding the structure-activity relationships (SAR) of this compound class. Molecular modeling techniques have been used to predict binding modes and interactions with target proteins. These insights have guided the design of novel derivatives with improved pharmacokinetic profiles and reduced off-target effects.

The chemical stability of 1H-1,2-Benzazaphosphole, 2,3-dihydro-2-methyl-, 2-oxide under various storage conditions has been thoroughly investigated. The compound exhibits good stability under ambient conditions but may require protective measures against moisture and light to prevent degradation. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to monitor purity and stability throughout storage.

Industrial applications of this compound are still emerging but hold significant potential in pharmaceutical manufacturing and specialty chemical synthesis. The unique structural features of benzazaphosphole derivatives make them valuable intermediates for constructing more complex molecules with tailored functionalities. Future research may explore scalable synthetic routes that enable large-scale production for commercial purposes.

Environmental considerations are also important when handling 1H-1,2-Benzazaphosphole, 2,3-dihydro-2-methyl-, 2-oxide. While not classified as hazardous under typical conditions, proper handling procedures should be followed to minimize exposure risks during synthesis and handling. Waste disposal should comply with local regulations to ensure environmental safety.

In conclusion,1H-1,2-Benzazaphosphole, 2,3-dihydro-2-methyl-, 2-oxide (CAS No. 90043-22-4) represents a structurally unique and pharmacologically promising compound class with significant potential in drug discovery and materials science applications. Ongoing research continues to uncover new therapeutic possibilities derived from this versatile scaffold.